molecular formula C25H19ClN2O3S2 B304900 2-(4-{2-[(4-chlorophenyl)sulfanyl]ethoxy}-3-methoxybenzylidene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one

2-(4-{2-[(4-chlorophenyl)sulfanyl]ethoxy}-3-methoxybenzylidene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one

Cat. No. B304900
M. Wt: 495 g/mol
InChI Key: JCKRPNUDQLXQNG-HAHDFKILSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-{2-[(4-chlorophenyl)sulfanyl]ethoxy}-3-methoxybenzylidene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one, also known as CTB, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. CTB belongs to the family of thiazolo benzimidazoles and has been shown to exhibit promising biological activities, including anticancer, antifungal, and anti-inflammatory properties.

Mechanism of Action

The mechanism of action of 2-(4-{2-[(4-chlorophenyl)sulfanyl]ethoxy}-3-methoxybenzylidene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one is not fully understood, but it is believed to involve the inhibition of several key enzymes and signaling pathways. 2-(4-{2-[(4-chlorophenyl)sulfanyl]ethoxy}-3-methoxybenzylidene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. It has also been shown to inhibit the activity of several kinases, including AKT and ERK, which are involved in cell growth and survival. Additionally, 2-(4-{2-[(4-chlorophenyl)sulfanyl]ethoxy}-3-methoxybenzylidene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one has been shown to activate the p53 tumor suppressor gene, which is involved in regulating cell cycle progression and apoptosis.
Biochemical and Physiological Effects
2-(4-{2-[(4-chlorophenyl)sulfanyl]ethoxy}-3-methoxybenzylidene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one has been shown to have several biochemical and physiological effects. In addition to its anticancer, antifungal, and anti-inflammatory properties, 2-(4-{2-[(4-chlorophenyl)sulfanyl]ethoxy}-3-methoxybenzylidene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one has also been shown to inhibit angiogenesis, or the formation of new blood vessels. This is an important process in tumor growth, as tumors require a blood supply to grow and spread. 2-(4-{2-[(4-chlorophenyl)sulfanyl]ethoxy}-3-methoxybenzylidene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one has also been shown to inhibit the production of several pro-inflammatory cytokines, including TNF-alpha and IL-6, which are involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-{2-[(4-chlorophenyl)sulfanyl]ethoxy}-3-methoxybenzylidene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one in lab experiments is its broad range of biological activities. 2-(4-{2-[(4-chlorophenyl)sulfanyl]ethoxy}-3-methoxybenzylidene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one has been shown to exhibit anticancer, antifungal, and anti-inflammatory properties, making it a useful tool for studying these processes. Additionally, 2-(4-{2-[(4-chlorophenyl)sulfanyl]ethoxy}-3-methoxybenzylidene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one has been shown to have low toxicity in vitro, making it a relatively safe compound to work with. However, one limitation of using 2-(4-{2-[(4-chlorophenyl)sulfanyl]ethoxy}-3-methoxybenzylidene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one in lab experiments is its low solubility in aqueous solutions, which can make it difficult to work with in some experimental settings.

Future Directions

There are several future directions for research on 2-(4-{2-[(4-chlorophenyl)sulfanyl]ethoxy}-3-methoxybenzylidene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one. One area of interest is in the development of 2-(4-{2-[(4-chlorophenyl)sulfanyl]ethoxy}-3-methoxybenzylidene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one-based anticancer therapies. 2-(4-{2-[(4-chlorophenyl)sulfanyl]ethoxy}-3-methoxybenzylidene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one has been shown to exhibit promising anticancer properties, and further research is needed to determine its efficacy in vivo and to develop effective delivery methods. Additionally, further research is needed to determine the mechanism of action of 2-(4-{2-[(4-chlorophenyl)sulfanyl]ethoxy}-3-methoxybenzylidene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one and to identify its molecular targets. This information could be used to develop more targeted therapies and to optimize the use of 2-(4-{2-[(4-chlorophenyl)sulfanyl]ethoxy}-3-methoxybenzylidene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one in the treatment of cancer and other diseases.

Synthesis Methods

The synthesis of 2-(4-{2-[(4-chlorophenyl)sulfanyl]ethoxy}-3-methoxybenzylidene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one involves a multi-step process that starts with the preparation of 4-chlorobenzene sulfide. The sulfide is then reacted with 2-(3-methoxy-4-hydroxybenzyl)thiazolidine-4-one to form a thiazoline intermediate. The intermediate is then reacted with 2-bromoethyl ethyl ether to form the final product, 2-(4-{2-[(4-chlorophenyl)sulfanyl]ethoxy}-3-methoxybenzylidene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one. The overall yield of the synthesis is around 35%.

Scientific Research Applications

2-(4-{2-[(4-chlorophenyl)sulfanyl]ethoxy}-3-methoxybenzylidene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one has been the subject of numerous scientific studies due to its potential therapeutic applications. One of the most promising areas of research is in the field of cancer treatment. 2-(4-{2-[(4-chlorophenyl)sulfanyl]ethoxy}-3-methoxybenzylidene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one has been shown to inhibit the growth of several types of cancer cells, including breast, lung, and prostate cancer cells. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition to its anticancer properties, 2-(4-{2-[(4-chlorophenyl)sulfanyl]ethoxy}-3-methoxybenzylidene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one has also been shown to exhibit antifungal and anti-inflammatory properties.

properties

Product Name

2-(4-{2-[(4-chlorophenyl)sulfanyl]ethoxy}-3-methoxybenzylidene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one

Molecular Formula

C25H19ClN2O3S2

Molecular Weight

495 g/mol

IUPAC Name

(2Z)-2-[[4-[2-(4-chlorophenyl)sulfanylethoxy]-3-methoxyphenyl]methylidene]-[1,3]thiazolo[3,2-a]benzimidazol-1-one

InChI

InChI=1S/C25H19ClN2O3S2/c1-30-22-14-16(6-11-21(22)31-12-13-32-18-9-7-17(26)8-10-18)15-23-24(29)28-20-5-3-2-4-19(20)27-25(28)33-23/h2-11,14-15H,12-13H2,1H3/b23-15-

InChI Key

JCKRPNUDQLXQNG-HAHDFKILSA-N

Isomeric SMILES

COC1=C(C=CC(=C1)/C=C\2/C(=O)N3C4=CC=CC=C4N=C3S2)OCCSC5=CC=C(C=C5)Cl

SMILES

COC1=C(C=CC(=C1)C=C2C(=O)N3C4=CC=CC=C4N=C3S2)OCCSC5=CC=C(C=C5)Cl

Canonical SMILES

COC1=C(C=CC(=C1)C=C2C(=O)N3C4=CC=CC=C4N=C3S2)OCCSC5=CC=C(C=C5)Cl

Origin of Product

United States

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